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Compound of Interest

Compound Name: (RS)-AMPA monohydrate

Cat. No.: B10820835 Get Quote

An In-depth Technical Guide to (RS)-AMPA
Monohydrate
This technical guide provides a comprehensive overview of (RS)-AMPA monohydrate, a

pivotal research tool in the field of neuroscience. It is intended for researchers, scientists, and

professionals involved in drug development and neuropharmacological studies. This document

details the chemical structure, physicochemical properties, and biological activity of (RS)-AMPA
monohydrate, along with experimental protocols and signaling pathway diagrams.

Chemical Structure and Properties
(RS)-AMPA, or (±)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid, is a synthetic

glutamate analog. The "RS" designation indicates that it is a racemic mixture of its (R) and (S)

enantiomers. The biologically active form is the (S)-enantiomer.[1][2] The monohydrate form

incorporates one molecule of water per molecule of AMPA.

Chemical Structure:

Physicochemical Properties of (RS)-AMPA:
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Property Value Reference

Molecular Formula C₇H₁₀N₂O₄ [1][3]

Molecular Weight 186.17 g/mol [1][3]

CAS Number 77521-29-0 [1][3][4]

Appearance Solid [2]

Purity ≥99% (HPLC) [3]

Solubility
Soluble to 10 mM in water with

gentle warming.
[2][3]

Storage Store at room temperature. [3]

InChI Key
UUDAMDVQRQNNHZ-

UHFFFAOYSA-N
[3]

SMILES
CC1=C(CC(N)C(O)=O)C(O)=N

O1
[3]

Biological Activity and Mechanism of Action
(RS)-AMPA is a potent and selective agonist for the AMPA receptor (AMPAR), a subtype of

ionotropic glutamate receptors in the central nervous system.[3][4][5][6] AMPA receptors

mediate the majority of fast excitatory synaptic transmission in the brain. Unlike the

endogenous ligand glutamate, (RS)-AMPA is highly selective for AMPA receptors and does not

significantly interact with kainate or NMDA receptors.[4][5][6] This selectivity makes it an

invaluable tool for isolating and studying AMPA receptor function.

Upon binding to the AMPA receptor, (RS)-AMPA induces a conformational change that opens

the receptor's ion channel, leading to an influx of sodium ions and, in some cases, calcium

ions, into the neuron. This influx of positive ions causes depolarization of the neuronal

membrane, leading to an excitatory postsynaptic potential (EPSP).[5] The magnitude of this

depolarization is dose-dependent.[4][5]

Signaling Pathway of AMPA Receptor Activation:
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The following diagram illustrates the canonical signaling pathway initiated by the binding of an

agonist like (RS)-AMPA to the AMPA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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